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Compound of Interest

Compound Name: Terbuchlor
CAS No.: 4212-93-5
Cat. No.: B1295756
Get Quote
. J

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for
handling tert-Butyl chloride, a highly flammable and volatile chemical. Adherence to these
procedures is critical to minimize risks and ensure a safe laboratory environment.

Essential Safety Information at a Glance

A summary of key quantitative safety data for tert-Butyl chloride is provided in the table below.
This information is crucial for conducting risk assessments and implementing appropriate
safety controls.
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Parameter Value Source
Flash Point -30°C (-22°F) closed cup [1]
Boiling Point 51-52°C (124-126°F) [1]
Hazard Class Fla::mable liquids (Category 2 2]

or

) ) Strong oxidizing agents, strong
Incompatible Materials [3]
bases, water, alcohols

Personal Protective Equipment (PPE)

When handling tert-Butyl chloride, a comprehensive suite of personal protective equipment is
mandatory to prevent skin and eye contact, inhalation, and accidental ingestion.

Eye and Face Protection: Wear chemical safety goggles and a full-face shield.

e Hand Protection: Use heavy-duty, chemical-resistant gloves. Butyl rubber or Viton™ are
recommended. Always inspect gloves for integrity before use.

+ Body Protection: A flame-resistant lab coat, long pants, and closed-toe shoes made of a non-

porous material are required.

o Respiratory Protection: All work with tert-Butyl chloride must be conducted in a certified
chemical fume hood. If there is a risk of inhalation, a NIOSH-approved respirator with
appropriate cartridges should be used.

Experimental Protocol: Safe Handling of tert-Butyl
Chloride

This protocol outlines the essential steps for safely handling tert-Butyl chloride in a laboratory

setting.
e Preparation:

o Ensure a certified chemical fume hood is operational.
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o Have all necessary reagents and equipment, including spark-proof tools, readily available.
o Prepare spill cleanup materials and appropriate quenching agents.

o Verify that a safety shower and eyewash station are accessible.

e Handling:

[¢]

Work with the smallest feasible quantities of the chemical.

[e]

Ground and bond containers when transferring material to prevent static discharge.

[e]

Keep the container tightly closed when not in use.

o

Handle the chemical under an inert atmosphere (e.g., nitrogen or argon) to prevent
reaction with atmospheric moisture.

o

Avoid contact with incompatible materials such as water, alcohols, bases, and strong
oxidizing agents.

e Post-Handling:
o Decontaminate all equipment that has come into contact with tert-Butyl chloride.

o Properly label and store any unused material in a cool, dry, well-ventilated area away from
heat and ignition sources.

o Thoroughly wash hands and forearms after handling.

Disposal Plan

e Waste Collection: Collect waste tert-Butyl chloride and any contaminated materials in a
designated, properly labeled, and sealed container.

o Disposal: Dispose of the waste through an approved hazardous waste disposal plant. Do not
dispose of it down the drain. Empty containers may still contain flammable vapors and
should be handled with care.
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Emergency Procedures

o Spill: In case of a small spill, evacuate the area, remove all ignition sources, and clean it up
using an inert absorbent material. For large spills, evacuate the laboratory and call
emergency services.

» Fire: Use a dry chemical, carbon dioxide, or alcohol-resistant foam extinguisher. Do not use
a heavy water stream.

e EXxposure:

o Skin Contact: Immediately remove contaminated clothing and rinse the affected area with
plenty of water.

o Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,
lifting the upper and lower eyelids. Seek immediate medical attention.

o Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention.

o Ingestion: Do NOT induce vomiting. If the person is conscious, give them one or two
glasses of water to drink. Seek immediate medical attention.

Workflow for Safe Handling of tert-Butyl Chloride
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Preparation
- Verify fume hood function
- Assemble all materials
- Prepare spill kit

i

Don Personal Protective Equipment (PPE)
- Safety goggles & face shield
- Chemical-resistant gloves
- Flame-resistant lab coat

'

Handling in Fume Hood

- Ground and bond containers
- Use spark-proof tools

- Work with minimal quantities

'

Post-Handling
- Decontaminate equipment
- Store chemical properly
- Wash hands thoroughly

:

Waste Disposal
- Collect in labeled container
- Dispose via hazardous waste service

Emergency Procedures
- Spill: Evacuate & clean up

- Fire: Use appropriate extinguisher
- Exposure: Administer first aid & seek medical attention

Click to download full resolution via product page

Caption: Workflow for the safe handling of tert-Butyl chloride from preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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